1-(2,6-Dibromo-4-propan-2-ylphenyl)-3-pyridin-3-ylurea
1-(2,6-Dibromo-4-propan-2-ylphenyl)-3-pyridin-3-ylurea
BX430 is a selective allosteric antagonist of human P2X4 receptor channels.
Brand Name:
Vulcanchem
CAS No.:
688309-70-8
VCID:
VC0522405
InChI:
InChI=1S/C15H15Br2N3O/c1-9(2)10-6-12(16)14(13(17)7-10)20-15(21)19-11-4-3-5-18-8-11/h3-9H,1-2H3,(H2,19,20,21)
SMILES:
CC(C)C1=CC(=C(C(=C1)Br)NC(=O)NC2=CN=CC=C2)Br
Molecular Formula:
C15H15Br2N3O
Molecular Weight:
413.11 g/mol
1-(2,6-Dibromo-4-propan-2-ylphenyl)-3-pyridin-3-ylurea
CAS No.: 688309-70-8
Inhibitors
VCID: VC0522405
Molecular Formula: C15H15Br2N3O
Molecular Weight: 413.11 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 688309-70-8 |
|---|---|
| Product Name | 1-(2,6-Dibromo-4-propan-2-ylphenyl)-3-pyridin-3-ylurea |
| Molecular Formula | C15H15Br2N3O |
| Molecular Weight | 413.11 g/mol |
| IUPAC Name | 1-(2,6-dibromo-4-propan-2-ylphenyl)-3-pyridin-3-ylurea |
| Standard InChI | InChI=1S/C15H15Br2N3O/c1-9(2)10-6-12(16)14(13(17)7-10)20-15(21)19-11-4-3-5-18-8-11/h3-9H,1-2H3,(H2,19,20,21) |
| Standard InChIKey | JFNKIJKRXKPQCC-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC(=C(C(=C1)Br)NC(=O)NC2=CN=CC=C2)Br |
| Canonical SMILES | CC(C)C1=CC(=C(C(=C1)Br)NC(=O)NC2=CN=CC=C2)Br |
| Appearance | Solid powder |
| Description | BX430 is a selective allosteric antagonist of human P2X4 receptor channels. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | BX430; BX-430; BX 430; |
| Reference | 1: Layhadi JA, Turner J, Crossman D, Fountain SJ. ATP Evokes Ca(2+) Responses and CXCL5 Secretion via P2X(4) Receptor Activation in Human Monocyte-Derived Macrophages. J Immunol. 2018 Feb 1;200(3):1159-1168. doi: 10.4049/jimmunol.1700965. Epub 2017 Dec 18. PubMed PMID: 29255078; PubMed Central PMCID: PMC5784824. 2: Stokes L, Layhadi JA, Bibic L, Dhuna K, Fountain SJ. P2X4 Receptor Function in the Nervous System and Current Breakthroughs in Pharmacology. Front Pharmacol. 2017 May 23;8:291. doi: 10.3389/fphar.2017.00291. eCollection 2017. Review. PubMed PMID: 28588493; PubMed Central PMCID: PMC5441391. 3: Ase AR, Honson NS, Zaghdane H, Pfeifer TA, Séguéla P. Identification and characterization of a selective allosteric antagonist of human P2X4 receptor channels. Mol Pharmacol. 2015 Apr;87(4):606-16. doi: 10.1124/mol.114.096222. Epub 2015 Jan 16. PubMed PMID: 25597706. |
| PubChem Compound | 2810999 |
| Last Modified | Nov 11 2021 |
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